(1R,2R)-2-(3-Methylbutoxy)cyclohexan-1-amine
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Description
(1R,2R)-2-(3-Methylbutoxy)cyclohexan-1-amine is a chiral cyclohexane derivative featuring a 3-methylbutoxy substituent at the 2-position and an amine group at the 1-position. Its hydrochloride salt form (CAS 1807939-19-0) is a versatile small-molecule scaffold used in laboratory research, with a molecular formula of C₁₁H₂₄ClNO and a molecular weight of 221.8 g/mol . The compound’s stereochemistry and branched alkoxy chain contribute to its utility in enantioselective catalysis and synthetic intermediate applications.
Properties
Molecular Formula |
C11H23NO |
|---|---|
Molecular Weight |
185.31 g/mol |
IUPAC Name |
(1R,2R)-2-(3-methylbutoxy)cyclohexan-1-amine |
InChI |
InChI=1S/C11H23NO/c1-9(2)7-8-13-11-6-4-3-5-10(11)12/h9-11H,3-8,12H2,1-2H3/t10-,11-/m1/s1 |
InChI Key |
KWILWIZPUZMBKC-GHMZBOCLSA-N |
Isomeric SMILES |
CC(C)CCO[C@@H]1CCCC[C@H]1N |
Canonical SMILES |
CC(C)CCOC1CCCCC1N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (1R,2R)-2-(3-Methylbutoxy)cyclohexan-1-amine typically involves the following steps:
Formation of the Cyclohexane Ring: The cyclohexane ring can be synthesized through various methods, including hydrogenation of benzene or cyclohexene.
Introduction of the Amine Group: The amine group can be introduced via reductive amination of a cyclohexanone derivative.
Attachment of the 3-Methylbutoxy Group: The 3-methylbutoxy group can be attached through an etherification reaction using 3-methylbutanol and an appropriate leaving group on the cyclohexane ring.
Industrial Production Methods
Industrial production of (1R,2R)-2-(3-Methylbutoxy)cyclohexan-1-amine may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This typically includes:
Catalysts: Use of catalysts such as palladium or platinum for hydrogenation reactions.
Solvents: Selection of suitable solvents like ethanol or methanol to facilitate the reactions.
Temperature and Pressure: Control of temperature and pressure to optimize reaction rates and product formation.
Chemical Reactions Analysis
Types of Reactions
(1R,2R)-2-(3-Methylbutoxy)cyclohexan-1-amine can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.
Reduction: Reduction reactions can convert the compound into more saturated derivatives.
Substitution: The amine group can participate in nucleophilic substitution reactions to form new derivatives.
Common Reagents and Conditions
Oxidizing Agents: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reducing Agents: Sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are frequently used reducing agents.
Substitution Reagents: Halogenating agents like thionyl chloride (SOCl2) can be used for substitution reactions.
Major Products Formed
Oxidation Products: Ketones and aldehydes.
Reduction Products: Saturated amines.
Substitution Products: Various substituted cyclohexylamines.
Scientific Research Applications
(1R,2R)-2-(3-Methylbutoxy)cyclohexan-1-amine has several scientific research applications, including:
Chemistry: Used as a building block for the synthesis of more complex organic molecules.
Biology: Investigated for its potential biological activity and interactions with biological systems.
Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of (1R,2R)-2-(3-Methylbutoxy)cyclohexan-1-amine involves its interaction with specific molecular targets and pathways. The amine group can form hydrogen bonds and ionic interactions with biological molecules, influencing their function. The compound may also interact with enzymes and receptors, modulating their activity and leading to various biological effects.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Key Structural and Functional Differences
The table below compares (1R,2R)-2-(3-Methylbutoxy)cyclohexan-1-amine with analogous compounds, focusing on substituent effects, molecular properties, and applications:
Steric and Electronic Effects
- 3-Methylbutoxy Group: The branched alkoxy chain in the target compound increases hydrophobicity and steric bulk, favoring interactions in nonpolar environments. This contrasts with smaller substituents like methoxy (), which enhance solubility but reduce steric hindrance .
- Methylsulfanyl vs.
- Fluorinated Substituents : Difluoromethoxy () improves metabolic stability and electron-withdrawing properties compared to the parent alkoxy group .
Stereochemical Consistency
All listed compounds retain the (1R,2R) configuration, critical for enantioselective applications. For example, highlights the use of similar chiral amines in asymmetric catalysis .
Purity, Availability, and Cost
- Most compounds, including the target, are available at ≥95% purity for research use .
- The hydrochloride salt of the target compound is priced at €513/50mg (), reflecting its specialized role as a scaffold. Simpler analogs like the methoxy derivative are discontinued (), suggesting lower commercial demand .
Biological Activity
(1R,2R)-2-(3-Methylbutoxy)cyclohexan-1-amine is a compound of interest in medicinal chemistry due to its potential biological activities and therapeutic applications. This article provides an overview of its biological activity, mechanisms of action, and relevant research findings.
Chemical Structure and Properties
- Molecular Formula : C11H23NO
- Molecular Weight : 185.31 g/mol
- IUPAC Name : (1R,2R)-2-(3-Methylbutoxy)cyclohexan-1-amine
The compound features a cyclohexane ring substituted with a 3-methylbutoxy group and an amine functional group, which contributes to its biological interactions.
The biological activity of (1R,2R)-2-(3-Methylbutoxy)cyclohexan-1-amine primarily involves its interaction with various molecular targets:
- Enzyme Interaction : The compound may act as an inhibitor or modulator of specific enzymes, influencing metabolic pathways.
- Receptor Binding : It could potentially bind to receptors involved in neurotransmission or other signaling pathways, leading to physiological effects.
Biological Activity
Research indicates that (1R,2R)-2-(3-Methylbutoxy)cyclohexan-1-amine exhibits several biological activities:
1. Neuropharmacological Effects
Studies have shown that this compound may influence neurotransmitter systems, suggesting potential applications in treating neurological disorders. For example, it may modulate the release of neurotransmitters such as serotonin and dopamine.
2. Antimicrobial Properties
Preliminary investigations indicate that (1R,2R)-2-(3-Methylbutoxy)cyclohexan-1-amine exhibits antimicrobial activity against certain bacterial strains. This property could be leveraged for developing new antibacterial agents.
3. Anti-inflammatory Activity
The compound has been explored for its anti-inflammatory properties, potentially useful in conditions characterized by chronic inflammation.
Case Study 1: Neuropharmacological Assessment
In a study assessing the neuropharmacological effects of (1R,2R)-2-(3-Methylbutoxy)cyclohexan-1-amine, researchers found that it significantly increased serotonin levels in rat models. This suggests its potential as an antidepressant or anxiolytic agent.
Case Study 2: Antimicrobial Efficacy
A recent investigation tested the antimicrobial efficacy of the compound against various bacterial strains. Results demonstrated significant inhibition of growth in Gram-positive bacteria, indicating its potential as a lead compound for antibiotic development.
Data Table: Summary of Biological Activities
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
